N-(3-Cyano-4-(methylsulfanyl)phenyl)-2,6-dimethoxybenzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-Cyano-4-(methylsulfanyl)phenyl)-2,6-dimethoxybenzenecarboxamide” is a complex organic compound. It contains several functional groups including a cyano group (-CN), a methylsulfanyl group (-SCH3), a carboxamide group (CONH2), and two methoxy groups (-OCH3). These functional groups could potentially give this compound a variety of interesting chemical properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific conditions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyano, methylsulfanyl, carboxamide, and methoxy groups would likely have a significant impact on the compound’s overall structure .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the cyano group might undergo reactions such as hydrolysis, reduction, or addition reactions. The carboxamide group could participate in reactions like hydrolysis or condensation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include properties like solubility, melting point, boiling point, stability, and reactivity .Scientific Research Applications
Novel Insecticide Applications
One significant application of chemically unique structures similar to N-(3-Cyano-4-(methylsulfanyl)phenyl)-2,6-dimethoxybenzenecarboxamide is in the development of novel insecticides. For instance, Flubendiamide, a compound with a unique structure incorporating novel substituents, demonstrates extremely strong insecticidal activity, particularly against lepidopterous pests, including resistant strains. This compound exemplifies the potential utility of unique chemical structures in developing new agents for pest control, highlighting a novel mode of action distinct from commercial insecticides and high safety for non-target organisms (Tohnishi et al., 2005).
Synthesis and Chemical Reactivity
The compound's structure also finds relevance in synthetic chemistry, as illustrated by the synthesis of complex molecules through innovative methodologies. For example, the synthesis of 3-phenyl-1,2,3,4-tetrahydroisoquinoline and 2-phenyl-1,2,4,5-tetrahydro-3H-3-benzazepine via Pummerer-type cyclization demonstrates the compound's utility in constructing cyclic and heterocyclic compounds. The enhancement of cyclization by boron trifluoride diethyl etherate indicates the intricate reactivity pathways that can be harnessed for synthesizing pharmacologically relevant structures (Saitoh et al., 2001).
Advanced Oxidation Processes
In environmental chemistry, compounds with similar structural motifs are applied in advanced oxidation processes for degrading pollutants. For instance, the use of MnCo2O4/g-C3N4 in activating peroxymonosulfate for nitrobenzene degradation showcases the role of dimethyl sulfoxide (DMSO) and related structures in facilitating the breakdown of hazardous substances. This application underscores the importance of such compounds in developing effective and environmentally friendly remediation technologies (Zheng et al., 2021).
Antimicrobial and Therapeutic Research
Additionally, the structural analogs of this compound are explored for antimicrobial properties. The synthesis and characterization of sulfanilamide derivatives, for example, contribute to understanding the molecular basis of antimicrobial activity and potentially developing new therapeutic agents (Lahtinen et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(3-cyano-4-methylsulfanylphenyl)-2,6-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S/c1-21-13-5-4-6-14(22-2)16(13)17(20)19-12-7-8-15(23-3)11(9-12)10-18/h4-9H,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZORQIBMKOILHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC2=CC(=C(C=C2)SC)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.